Cas no 17758-39-3 (1-methyl-5-nitro-1,2-dihydropyrimidin-2-one)

1-methyl-5-nitro-1,2-dihydropyrimidin-2-one Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,1-methyl-5-nitro-
• 1-METHYL-5-NITRO-2(1H)-PYRIMIDINONE
• 1-methyl-5-nitropyrimidin-2-one
• 1-Methyl-5-nitropyrimidin-2(1H)-one
• 2(1H)-PyriMidinone, 1-Methyl-5-nitro-
• 1-methyl-5-nitro-1,2-dihydropyrimidin-2-one
• NSC-528728
• EN300-3466969
• DTXSID60326475
• AT19380
• NSC528728
• 17758-39-3
• CS-0216158
• AKOS006273987
• +Expand

• MDL： MFCD00955589
• InChIKey： KYADSVHQTVFLDG-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5N3O3/c1-7-3-4(8(10)11)2-6-5(7)9/h2-3H,1H3
• SMILES： CN1C=C([N+]([O-])=O)C=NC1=O

Computed Properties

• Exact Mass: 155.03315
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 155.033
• Heavy Atom Count: 11
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 75.81
• Refractive Index: 1.634
• Boiling Point: 239.7°Cat760mmHg
• Flash Point: 98.7°C
• Density: 1.52